Cas no 1316218-48-0 (1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone)

• Product Name: 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone
• CAS No: 1316218-48-0
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• MDL: MFCD19691632
• CID: 4694145
• Update Time: 2025-08-05

1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone
• 1-{2-[2-(6-chloropyridazin-3-yl)ethyl]pyrrolidin-1-yl}ethanone
• 1-{2-[2-(6-Chloro-pyridazin-3-yl)-ethyl]-pyrrolidin-1-yl}-ethanone

• MDL： MFCD19691632
• Inchi： 1S/C12H16ClN3O/c1-9(17)16-8-2-3-11(16)6-4-10-5-7-12(13)15-14-10/h5,7,11H,2-4,6,8H2,1H3
• InChI Key： CUWXOJYWBPXYIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCC2CCCN2C(C)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 46.1

Additional information on 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone

Professional Introduction to Compound with CAS No. 1316218-48-0 and Product Name: 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone

The compound with the CAS number 1316218-48-0 and the product name 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a pyrrolidin-1-yl moiety and a 6-chloropyridazin-3-yl substituent suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. These derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for drug design. The specific structure of 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone incorporates elements that could enhance its binding affinity to target proteins, a critical factor in drug efficacy.

The 6-chloropyridazin-3-yl group is particularly noteworthy, as it introduces a chlorine atom that can engage in hydrogen bonding or participate in π-stacking interactions with biological targets. This feature has been exploited in numerous drug molecules to improve their pharmacokinetic properties. In addition, the ethyl chain extending from the pyrrolidine ring provides a flexible scaffold that can be fine-tuned to optimize receptor binding.

Current studies indicate that compounds containing the pyrrolidin-1-yl moiety exhibit promising activity in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. The structural motif of 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone aligns well with these trends, suggesting potential utility in addressing unmet medical needs.

One of the most exciting aspects of this compound is its potential for further derivatization. The presence of multiple reactive sites allows chemists to modify its structure systematically, enabling the exploration of a wide range of biological activities. For instance, replacing the chlorine atom on the pyridazine ring with another functional group could lead to novel analogs with enhanced potency or selectivity.

The synthesis of 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone involves multi-step organic transformations, each carefully designed to introduce the desired structural features while maintaining high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been instrumental in constructing this complex molecule efficiently.

In terms of biological evaluation, preliminary data suggest that this compound demonstrates favorable interactions with certain enzymes and receptors. These interactions are being further investigated to elucidate their mechanisms of action and assess their therapeutic potential. The integration of computational modeling and experimental validation is crucial in this process, as it allows for rapid screening and optimization of lead compounds.

The pharmaceutical industry continues to invest heavily in developing innovative small molecules like 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone. Such compounds represent a cornerstone of modern drug discovery, offering new hope for treating a variety of diseases. The combination of structural complexity and biological relevance makes them particularly attractive for further development.

As research progresses, it is expected that more derivatives of this class will emerge, each with unique properties tailored to specific therapeutic applications. The insights gained from studying 1-(2-(2-(6-Chloropyridazin-3-yl)ethyl)pyrrolidin-1-yl)ethanone will undoubtedly contribute to the broader understanding of heterocyclic chemistry and its role in medicine.

In conclusion, the compound with CAS number 1316218-48-0 and the product name 1-(2-(2-(6-Chloropyridazin-3-yilethyl)pyrrolidin 1 - yl ) eth an one exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its intricate structure and promising biological profile position it as a valuable asset in the quest for novel therapeutics. Continued investigation into this molecule and its derivatives holds great promise for addressing critical healthcare challenges.